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Compound of Interest

Compound Name: Trimethylsilyl-D-(+)-trehalose

Cat. No.: B1640652 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides essential safety and logistical information for the handling and disposal of

Trimethylsilyl-D-(+)-trehalose. Adherence to these protocols is critical for ensuring laboratory

safety and maintaining the integrity of your research. This document offers procedural, step-by-

step guidance to directly address operational questions, fostering a culture of safety and trust

in chemical handling.

Immediate Safety and Handling Precautions
While D-(+)-trehalose itself is not classified as a hazardous substance, the presence of the

trimethylsilyl (TMS) group necessitates specific handling protocols. Trimethylsilyl ethers are

susceptible to hydrolysis, which can occur upon contact with moisture, acids, or bases, yielding

D-(+)-trehalose and trimethylsilanol.

Key Hazards:

Hydrolysis: Contact with water, acidic, or basic conditions can lead to the formation of

trimethylsilanol.

Flammability: Trimethylsilanol, a potential hydrolysis byproduct, is a highly flammable liquid

and vapor.[1][2]
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Inhalation: Vapors of trimethylsilanol are harmful if inhaled.[1][3]

Irritation: Trimethylsilanol may cause skin and eye irritation.[2]

Before working with Trimethylsilyl-D-(+)-trehalose, ensure you have the appropriate personal

protective equipment (PPE) readily available and are familiar with the emergency procedures.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against potential exposure. The

following PPE is mandatory when handling Trimethylsilyl-D-(+)-trehalose:
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PPE Category Item
Specifications and
Rationale

Eye Protection Safety Goggles

Chemical splash goggles are

required to protect against

accidental splashes.[4]

Face Shield

A face shield should be worn in

conjunction with safety

goggles when there is a

significant risk of splashing or

aerosol generation.

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for any signs of

degradation or perforation

before use. Change gloves

immediately if they become

contaminated.

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn to protect

against spills and splashes.

Closed-toe Shoes

Fully enclosed, chemical-

resistant footwear is

mandatory.

Respiratory Protection Fume Hood

All handling of Trimethylsilyl-D-

(+)-trehalose and its solutions

should be conducted in a

certified chemical fume hood to

minimize inhalation exposure.

Respirator

If there is a potential for

aerosol generation outside of a

fume hood, a NIOSH-approved

respirator with organic vapor

cartridges should be used.
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Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling Trimethylsilyl-D-(+)-trehalose will minimize risks and

ensure procedural consistency.

1. Preparation and Weighing:

Conduct all weighing and preparation activities within a chemical fume hood.
Ensure the work area is free of moisture and incompatible substances such as acids and
bases.
Use non-sparking tools for handling the solid material.[2]

2. Dissolution and Reaction:

If dissolving the compound, add the solvent slowly to the solid to avoid splashing.
If the procedure involves heating, use a well-controlled heating mantle and ensure proper
ventilation.
Keep containers tightly closed when not in use to prevent the ingress of moisture.[2]

3. Post-Reaction Quenching and Work-up (if applicable):

Be aware that quenching with water or acidic/basic solutions will lead to the hydrolysis of the
trimethylsilyl ether.
If hydrolysis is intended, perform the addition of the quenching agent slowly and in a
controlled manner, preferably in an ice bath to manage any potential exotherm.

4. Spills and Emergencies:

In case of a spill, evacuate the immediate area.
For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and
place it in a sealed container for disposal.
For larger spills, or if a fire occurs, contact your institution's emergency response team
immediately.
Ensure safety showers and eyewash stations are accessible and in good working order.

Disposal Plan
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Proper disposal of Trimethylsilyl-D-(+)-trehalose and its associated waste is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation:

Solid Waste: Collect unreacted Trimethylsilyl-D-(+)-trehalose and any contaminated

disposable labware (e.g., weighing boats, pipette tips) in a dedicated, clearly labeled

hazardous waste container.

Liquid Waste (Non-hydrolyzed): Solutions of Trimethylsilyl-D-(+)-trehalose in organic

solvents should be collected in a separate, labeled hazardous waste container for flammable

organic waste.

Liquid Waste (Hydrolyzed): Waste streams containing the hydrolysis product,

trimethylsilanol, must be treated as flammable liquid waste. Collect this waste in a

designated, sealed container.

Sharps Waste: Any contaminated needles or other sharps must be disposed of in a

designated sharps container.

Disposal Procedure:

Labeling: All waste containers must be clearly labeled with the full chemical name ("Waste

Trimethylsilyl-D-(+)-trehalose" or "Waste Trimethylsilanol solution") and the appropriate

hazard symbols (e.g., flammable).

Storage: Store waste containers in a designated, well-ventilated, and cool area, away from

sources of ignition and incompatible materials.

Collection: Arrange for the collection and disposal of all hazardous waste through your

institution's environmental health and safety (EHS) department. Do not pour any waste down

the drain.

Quantitative Data Summary
The following table summarizes key quantitative data for Trimethylsilyl-D-(+)-trehalose and

its potential hydrolysis byproduct, trimethylsilanol.
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Property
Trimethylsilyl-D-(+)-
trehalose

Trimethylsilanol

Molecular Formula
C21H46O11Si4 (for fully

silylated)
C3H10OSi

Molecular Weight 627.0 g/mol (for fully silylated) 90.2 g/mol

Physical State Solid Colorless Liquid[1]

Boiling Point Not available 98 °C / 208.4 °F[1]

Flash Point Not available 4 °C / 39.2 °F[1]

Hazards

Potential for hydrolysis to form

flammable and harmful

byproducts.

Highly flammable liquid and

vapor, Harmful if inhaled, May

cause skin and eye irritation.[1]

[2]

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for the safe handling of Trimethylsilyl-
D-(+)-trehalose, from initial preparation to final disposal.
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Caption: Workflow for Safe Handling of Trimethylsilyl-D-(+)-trehalose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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